3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-N'-[(1E)-1-(thiophen-2-yl)ethylidene]propanehydrazide

• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 3-(1,2,3,4-tetrahydrocarbazol-9-yl)-N-[(E)-1-thiophen-2-ylethylideneamino]propanamide
• InChI: InChI=1S/C21H23N3OS/c1-15(20-11-6-14-26-20)22-23-21(25)12-13-24-18-9-4-2-7-16(18)17-8-3-5-10-19(17)24/h2,4,6-7,9,11,14H,3,5,8,10,12-13H2,1H3,(H,23,25)/b22-15+
• InChI Key: PEBYPLZUVRFCST-PXLXIMEGSA-N
• Isomeric SMILES: C/C(=N\NC(=O)CCN1C2=C(CCCC2)C3=CC=CC=C31)/C4=CC=CS4
• Canonical SMILES: CC(=NNC(=O)CCN1C2=C(CCCC2)C3=CC=CC=C31)C4=CC=CS4

Description

The compound 3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-N'-[(1E)-1-(thiophen-2-yl)ethylidene]propanehydrazide features a tetrahydrocarbazole core linked via a propanehydrazide bridge to an (E)-configured thiophen-2-yl ethylidene group. The ethylidene moiety (CH3-CH=) introduces steric and electronic effects distinct from simpler hydrazide derivatives. This structure is hypothesized to influence solubility, bioactivity, and molecular interactions compared to analogs .

Biological Activity

The compound 3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-N'-[(1E)-1-(thiophen-2-yl)ethylidene]propanehydrazide is a novel hydrazone derivative of tetrahydrocarbazole. This class of compounds has garnered attention for their diverse biological activities, including anticancer, antiviral, and antibacterial properties. This article synthesizes current research findings on the biological activity of this particular compound.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{22}N_4S$, with a molecular weight of approximately 342.47 g/mol. The structure features a tetrahydrocarbazole moiety linked to a thiophene-derived hydrazone, which is hypothesized to enhance its biological activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of carbazole derivatives. For instance, compounds based on the tetrahydrocarbazole scaffold have shown significant cytotoxic effects against various cancer cell lines such as MCF-7 (breast cancer), HTC116 (colon cancer), and A596 (lung cancer) . The mechanism involves induction of apoptosis and disruption of mitochondrial function, leading to DNA damage and cell cycle arrest .

Table 1: Anticancer Activity of Related Compounds

Compound	Cell Line	IC50 (µM)	Mechanism of Action
3-(1,2,3,4-tetrahydrocarbazol-9-yl)-N'-(thiophen-2-yl)ethylidene propanehydrazide	MCF-7	TBD	Induces apoptosis and DNA damage
2,3,4,9-tetrahydrocarbazole derivatives	HTC116	15	Mitochondrial dysfunction
Thioamide derivatives	A596	20	Cell cycle arrest

Antiviral Activity

Compounds similar to 3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-N'-[(1E)-1-(thiophen-2-yl)ethylidene]propanehydrazide have demonstrated antiviral properties against various viruses. For example, tetrahydrocarbazole derivatives have shown efficacy against human papillomavirus (HPV) and Epstein-Barr virus (EBV), suggesting a broad-spectrum antiviral potential . The antiviral mechanism may involve interference with viral replication processes.

Table 2: Antiviral Efficacy of Carbazole Derivatives

Compound	Virus Type	EC50 (µM)	Mechanism of Action
Tetrahydrocarbazole derivative	HPV	0.031	Inhibits viral replication
Tetrahydrocarbazole derivative	EBV	TBD	Disruption of viral lifecycle

Antibacterial Activity

The antibacterial properties of tetrahydrocarbazole derivatives have also been explored. Research indicates that these compounds exhibit significant activity against both Gram-positive and Gram-negative bacteria. For instance, one study reported an IC50 value for a related compound against Staphylococcus aureus in the range of 0.39–0.78 µg/mL . This suggests that the compound may be effective against multi-drug-resistant strains.

Table 3: Antibacterial Activity

Compound	Bacterial Strain	MIC (µg/mL)
Tetrahydrocarbazole derivative	Staphylococcus aureus	0.39–0.78
Tetrahydrocarbazole derivative	Escherichia coli	0.39–0.78

Case Studies

A comprehensive study evaluated the biological activity of several hydrazone derivatives based on the tetrahydrocarbazole scaffold. The results indicated that these compounds not only exhibited potent anticancer activity but also showed promising results in inhibiting angiogenesis—a crucial process in tumor growth .

Another case study focused on the synthesis and evaluation of thioamide-substituted tetrahydrocarbazoles for their anticancer properties. The findings revealed significant cytotoxic effects across multiple cancer cell lines, with mechanisms involving apoptosis and DNA damage induction .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name (Example)	Substituent Group	Molecular Formula	Molecular Weight	Key Features
Target Compound	(E)-1-(Thiophen-2-yl)ethylidene	C20H21N3OS	351.47	Thiophene ring; ethylidene linkage enhances conjugation and steric bulk .
N′-[(E)-1-(2-Hydroxyphenyl)ethylidene]...	2-Hydroxyphenyl	C23H23N3O2	381.45	Hydroxyl group increases polarity and hydrogen-bonding potential .
3-(9H-Carbazol-9-yl)-N′-(3-nitrophenyl)...	3-Nitrophenyl	C23H20N4O3	400.44	Nitro group enhances electron-withdrawing effects and redox activity .
N′-(Thiophen-2-ylmethylene)...	Thiophen-2-ylmethylene	C20H21N3OS	351.47	Methylene linkage (vs. ethylidene) reduces steric hindrance .
N′-(4-Chlorophenylmethylene)...	4-Chlorophenyl	C22H20ClN3O	389.87	Chlorine atom improves lipophilicity and potential halogen bonding .
N′-(Pyridinylmethylene)...	3-Pyridinyl	C21H21N4O	357.43	Pyridine ring introduces basicity and π-π stacking potential .

Substituent Effects on Physicochemical Properties

• Thiophene vs. Phenyl Derivatives : The thiophene ring in the target compound provides sulfur-mediated interactions (e.g., van der Waals, weak hydrogen bonding) absent in phenyl analogs. This may enhance membrane permeability compared to hydroxyl- or nitro-substituted derivatives .
• Ethylidene vs.
• Electron-Withdrawing Groups : Nitro-substituted analogs (e.g., ) exhibit stronger electron-withdrawing effects, which could modulate reactivity in nucleophilic or electrophilic environments .